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Introduction: Thoriated tungsten, an alloy typically composed of tungsten with 1-2% thorium
oxide (thoria), is a critical material in the construction of high-performance vacuum tubes.[1][2]
[3] Its primary application is as a directly heated cathode, the element responsible for emitting
electrons through thermionic emission. The addition of thorium significantly lowers the work
function of the tungsten surface, allowing for greater electron emission at lower operating
temperatures compared to pure tungsten.[1] This property results in higher efficiency, longer
operational lifetimes, and greater resistance to ion bombardment, making thoriated tungsten
cathodes indispensable in high-power radio transmitters, RF amplifiers, X-ray tubes, and ion
sources for scientific instruments like mass spectrometers.[1][4][5][6]

Principle of Operation: Enhanced Thermionic
Emission

The functionality of a thoriated tungsten cathode is based on the principle of thermionic
emission, where electrons are liberated from a heated surface. The process is significantly
enhanced by the thorium content:

e Heating: The filament is heated to a high operating temperature, typically between 1900 K
and 2050 K.[7]
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Reduction and Diffusion: At an elevated "activation" temperature (around 2000-2200 K), the
thorium oxide (ThOz2) within the tungsten matrix is reduced to metallic thorium.[7] This
metallic thorium then diffuses to the surface of the tungsten filament.[4]

Monolayer Formation: The diffused thorium atoms spread across the surface, forming an
electropositive monolayer.[7]

Work Function Reduction: This layer of thorium atoms reduces the work function of the
emitting surface to approximately 2.63 eV, which is significantly lower than that of pure
tungsten (around 4.54 eV).[7]

Efficient Electron Emission: With a lower work function, electrons require less thermal energy
to escape the cathode surface, resulting in a much higher emission current for a given
heating power.[1][5] The thorium layer is continuously renewed by diffusion from the bulk
material, which contributes to the cathode's long life and resistance to contamination.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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